Cas no 1803896-36-7 (6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole)

• Product Name: 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole
• CAS No: 1803896-36-7
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4825759
• Update Time: 2025-07-22

6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H6BrF3N2/c10-3-5-1-2-6-8(15-4-14-6)7(5)9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： MAOATBGHPXUHPJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1C(F)(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole

Introduction to 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole (CAS No. 1803896-36-7)

6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1803896-36-7, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the benzimidazole class, a heterocyclic aromatic structure known for its broad range of biological activities. The presence of both a bromomethyl group and a trifluoromethyl substituent on the benzimidazole core imparts unique reactivity and electronic properties, making it a valuable building block for drug discovery and material science applications.

The bromomethyl functional group at the 6-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions. This property is particularly useful in constructing more complex structures through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. On the other hand, the trifluoromethyl group at the 7-position introduces electron-withdrawing effects, influencing the molecule's metabolic stability and binding affinity in biological systems. These features make 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole a versatile precursor for developing novel therapeutic agents.

In recent years, benzimidazole derivatives have garnered considerable attention in medicinal chemistry due to their demonstrated efficacy across various therapeutic areas. Studies have highlighted their potential in anticancer, antiviral, and anti-inflammatory applications. The structural motif of benzimidazole is frequently incorporated into small-molecule inhibitors that target key enzymes or receptors involved in disease pathways. For instance, modifications at the 5- and 7-positions of benzimidazole have been shown to modulate binding interactions with biological targets, enhancing drug potency and selectivity.

The introduction of fluorine atoms into aromatic compounds is a well-established strategy to improve pharmacokinetic properties. The trifluoromethyl group, in particular, is known to enhance lipophilicity, metabolic stability, and binding affinity. This modification has been exploited in the development of blockbuster drugs such as oseltamivir (Tamiflu) and varenicline (Chantix). In the context of 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole, the trifluoromethyl substituent likely contributes to improved pharmacokinetic profiles when incorporated into larger drug molecules.

The bromomethyl functionality provides an additional layer of reactivity that allows for further derivatization. This group can be selectively transformed into other functional moieties, such as alcohols or amines, through nucleophilic addition reactions. Such transformations are crucial in synthesizing complex drug candidates where precise functionalization is required. The combination of these two reactive sites makes 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole a powerful tool for medicinal chemists seeking to explore novel chemical space.

Recent advances in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions now enable efficient construction of biaryl systems containing benzimidazole cores. These techniques have been instrumental in generating libraries of benzimidazole derivatives for high-throughput screening (HTS) campaigns. Additionally, computational chemistry approaches are being employed to predict the binding modes of these compounds with biological targets, accelerating the drug discovery process.

One notable application of benzimidazole derivatives is in the development of kinase inhibitors. Kinases are enzymes involved in signal transduction pathways and are frequently dysregulated in cancerous cells. By designing benzimidazoles that selectively inhibit aberrant kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole, including its bromomethyl and trifluoromethyl groups, provide a scaffold that can be fine-tuned to achieve high selectivity against specific kinases.

Another area where this compound has shown promise is in antiviral research. Benzimidazoles have demonstrated activity against various viral pathogens by interfering with viral replication cycles or host-virus interactions. The electron-deficient nature of the trifluoromethyl group may enhance interactions with viral proteins or nucleic acids, contributing to antiviral effects. Furthermore, the bromomethyl moiety allows for further derivatization into compounds with optimized pharmacological properties.

The synthesis of 6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors such as o-nitrobenzaldehyde or o-nitroaniline. Key steps often include halogenation reactions to introduce the bromine atom at the 6-position followed by selective fluorination at the 7-position using appropriate fluorinating agents like Selectfluor® or DAST (diacyl disulfide). The final step involves demethylation or other functional group modifications to yield the desired product.

In industrial settings, process optimization is crucial to ensure scalability and cost-effectiveness while maintaining high purity standards. Continuous flow chemistry has emerged as an attractive alternative to traditional batch processing due to its efficiency and reduced solvent consumption. By integrating key reaction steps into a single continuous system, manufacturers can achieve consistent product quality with minimal waste generation.

The handling and storage of 6-Bromomethyl-7-trifluoromethyl-1H-benzimbidazole require careful consideration to maintain stability and prevent degradation. This compound should be stored under inert conditions such as nitrogen or argon at controlled temperatures away from moisture and light exposure. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, must be worn when handling this substance to avoid skin contact or inhalation hazards.

In conclusion,6-Bromomethyl-7-trifluoromethyl-1H-benzimidazole (CAS No. 1803896-36-7) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications while its biological relevance positions it as a key component in drug discovery efforts targeting cancer, viruses, and inflammatory diseases among others. As synthetic methodologies continue to evolve,this compound will remain an invaluable asset for chemists exploring new therapeutic agents.